Cas no 803631-65-4 (methyl 2-amino-2-(1H-imidazol-4-yl)acetate)

• Product Name: methyl 2-amino-2-(1H-imidazol-4-yl)acetate
• CAS No: 803631-65-4
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 714107
• Update Time: 2023-11-27

methyl 2-amino-2-(1H-imidazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-aceticacid, a-amino-, methyl ester
• 1H-Imidazole-4-acetic acid, -alpha--amino-, methyl ester (9CI)
• (R)-Methyl 2-amino-2-(1H-imidazol-4-yl)acetate
• 1H-Imidazole-5-acetic acid, alpha-amino-, methyl ester
• methyl 2-amino-2-(1H-imidazol-4-yl)acetate

• Inchi： 1S/C6H9N3O2/c1-11-6(10)5(7)4-2-8-3-9-4/h2-3,5H,7H2,1H3,(H,8,9)
• InChI Key： OGMOTDKKHYWKNN-UHFFFAOYSA-N
• SMILES： O(C)C(C(C1=CN=CN1)N)=O

Computed Properties

• Exact Mass: 155.069
• Monoisotopic Mass: 155.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81